Cas no 1234692-84-2 ((S)-azido-α-methyl-phenylglycine CHA salt)

• Product Name: (S)-azido-α-methyl-phenylglycine CHA salt
• CAS No: 1234692-84-2
• MF: C₁₅H₂₂N₄O₂
• MW: 290.360783100128
• CID: 5206651
• Update Time: 2025-10-29

(S)-azido-α-methyl-phenylglycine CHA salt Chemical and Physical Properties

Names and Identifiers

• (S)-azido-α-methyl-phenylglycine CHA salt

• Inchi： 1S/C9H9N3O2.C6H13N/c1-9(8(13)14,11-12-10)7-5-3-2-4-6-7;7-6-4-2-1-3-5-6/h2-6H,1H3,(H,13,14);6H,1-5,7H2/t9-;/m0./s1
• InChI Key： ZTGXMUQBMULOTK-FVGYRXGTSA-N
• SMILES： NC1CCCCC1.[C@@](C1C=CC=CC=1)(C)(C(=O)O)N=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-azido-α-methyl-phenylglycine CHA salt

(S)-Azido-α-Methyl-Phenylglycine CHA Salt: A Comprehensive Overview

The compound with CAS No. 1234692-84-2, commonly referred to as (S)-azido-α-methyl-phenylglycine CHA salt, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into the details of its structure, synthesis, applications, and recent advancements in research.

Structure and Properties

(S)-azido-α-methyl-phenylglycine CHA salt is an amino acid derivative characterized by its azide group (-N₃) attached to the α-carbon of a phenylglycine backbone. The presence of the azide group introduces unique reactivity and functional properties, making it a valuable substrate in various chemical transformations. The CHA salt refers to the counterion, which is typically a chiral auxiliary used during the synthesis process to control stereochemistry.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The (S) configuration of this molecule plays a crucial role in its interactions with biological systems, making it a promising candidate for enantioselective catalysis and asymmetric synthesis.

Synthesis and Applications

The synthesis of (S)-azido-α-methyl-phenylglycine CHA salt involves multi-step processes that often incorporate advanced techniques such as asymmetric induction and transition metal catalysis. Researchers have explored various methodologies to optimize the yield and enantiomeric excess (ee) of this compound, ensuring its suitability for large-scale production.

In terms of applications, this compound has found utility in peptide synthesis, where its azide group serves as a versatile functional handle for click chemistry reactions. Additionally, its role as a building block in medicinal chemistry has been pivotal in the design of bioactive molecules targeting various therapeutic areas.

Recent Research Advances

Recent advancements in the field have focused on leveraging the unique properties of (S)-azido-α-methyl-phenylglycine CHA salt for innovative applications. For instance, studies have demonstrated its potential as a precursor for synthesizing bioisosteric replacements in drug design, enhancing pharmacokinetic profiles while maintaining biological activity.

Moreover, the integration of this compound into supramolecular assemblies has opened new avenues for materials science. Its ability to form self-assembled structures under specific conditions has been explored for applications in nanotechnology and drug delivery systems.

Conclusion

In summary, (S)-azido-α-methyl-phenylglycine CHA salt (CAS No. 1234692-84-2) is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and recent research breakthroughs, positions it as a key player in advancing chemical science and therapeutic development.